Cas no 91368-47-7 (3-(4-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-(4-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 91368-47-7
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 3108376
• PubChem ID: 4962661
• Update Time: 2025-10-28

3-(4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 3-(4-methylphenyl)-
• G26915
• 91368-47-7
• 3-p-Tolyl-thiophene-2-carboxylic Acid
• AKOS009016370
• GCEHBBDKPSCJCF-UHFFFAOYSA-N
• Z94602262
• AB00734543-01
• EN300-13811
• SCHEMBL1339762
• CS-0234034
• A1-69787
• 3-(4-methylphenyl)thiophene-2-carboxylicAcid
• 3-(p-Tolyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H10O2S/c1-8-2-4-9(5-3-8)10-6-7-15-11(10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： GCEHBBDKPSCJCF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 218.04015073g/mol
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 134-136 °C
• Boiling Point: 327.8±27.0 °C at 760 mmHg
• Flash Point: 152.1±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-methylphenyl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-methylphenyl)thiophene-2-carboxylic acid

Recent Advances in the Study of 3-(4-methylphenyl)thiophene-2-carboxylic acid (CAS: 91368-47-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-methylphenyl)thiophene-2-carboxylic acid (CAS: 91368-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug development.

Recent studies have highlighted the role of 3-(4-methylphenyl)thiophene-2-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Its thiophene core, coupled with the carboxylic acid functional group, makes it a versatile scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of COX-2 inhibitors, showcasing its potential in anti-inflammatory drug development.

In terms of biological activity, several in vitro studies have investigated the compound's interactions with cellular targets. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(4-methylphenyl)thiophene-2-carboxylic acid exhibited moderate to strong inhibitory activity against protein kinases involved in cancer progression. The study utilized molecular docking simulations to elucidate the binding modes of these derivatives, providing valuable insights for structure-activity relationship (SAR) optimization.

The pharmacokinetic properties of 3-(4-methylphenyl)thiophene-2-carboxylic acid and its derivatives have also been a subject of recent investigation. Research conducted at the University of Tokyo (2024) employed advanced LC-MS techniques to analyze the metabolic stability and plasma protein binding characteristics of this compound class. The findings suggested that strategic modifications to the thiophene ring could significantly improve oral bioavailability while maintaining target engagement.

From a synthetic chemistry perspective, novel routes for the preparation of 3-(4-methylphenyl)thiophene-2-carboxylic acid have been developed to improve yield and scalability. A recent patent application (WO2023124567) disclosed a microwave-assisted synthesis method that reduces reaction time from 12 hours to 30 minutes while achieving yields exceeding 85%. This advancement could facilitate larger-scale production for preclinical studies.

Looking forward, the unique structural features of 3-(4-methylphenyl)thiophene-2-carboxylic acid position it as a promising scaffold for the development of new therapeutic agents. Current research efforts are focusing on exploring its potential in addressing unmet medical needs, particularly in the areas of oncology, inflammation, and infectious diseases. The compound's versatility as a building block for medicinal chemistry makes it a valuable asset in drug discovery pipelines.

In conclusion, the growing body of research on 3-(4-methylphenyl)thiophene-2-carboxylic acid (CAS: 91368-47-7) underscores its importance in contemporary pharmaceutical research. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics. Future studies should focus on optimizing its drug-like properties and expanding its applications across different therapeutic areas.